2-Methyl-5-phenylthiazole-4-carboxylic acid

• IUPAC Name: 2-methyl-5-phenyl-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C11H9NO2S/c1-7-12-9(11(13)14)10(15-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14)
• InChI Key: IUPHMHDVSPSLME-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)C2=CC=CC=C2)C(=O)O
• Molecular Formula: C11H9NO2S
• DSSTOX Substance ID: DTXSID70359133
• Molecular Weight: 219.26 g/mol
• CAS No.: 13743-09-4

Description

2-Methyl-5-phenylthiazole-4-carboxylic acid, or 2MPTCA, is an organic compound that has been the subject of much scientific research in recent years. It has a wide range of applications in the fields of medicinal chemistry, biochemistry, and pharmacology. This compound has been found to have promising potential in the treatment of various diseases, as well as in the development of new drugs and therapeutic strategies.

Scientific Research Applications

• Synthesis and Properties :

  • Naito et al. (1968) described the preparation of compounds like 5-methyl-3-phenylisothiazole-4-carboxylic acid and their halogen-substituted derivatives, highlighting methods for synthesizing these compounds and exploring their properties (Naito, Nakagawa, & Takahashi, 1968).
  • Mamedov et al. (1993) synthesized derivatives of 2-azido-5-phenyl-4-thiazolecarboxylic acid and studied their spectroscopic properties, providing insights into the structural and electronic characteristics of these compounds (Mamedov, Valeeva, Antokhina, Doroshkina, Chernova, & Nuretdinov, 1993).

• Application in Drug Synthesis and Evaluation :

  • Babu et al. (2016) synthesized derivatives of 2-((2-Chlorophenyl)(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)methyl)-4-methylthiazole-5-carboxylicacid and evaluated them for antibacterial activity, highlighting the potential of these compounds in developing new antimicrobial agents (Babu, Babu, Ravisankar, & Latha, 2016).
  • Kadam et al. (2013) studied 5-phenylthiazole analogs as inhibitors of diacylglycerol acyltransferase, an enzyme involved in triglyceride biosynthesis, indicating the therapeutic potential of these compounds in obesity treatment (Kadam, Jadhav, Kandre, Guha, Reddy, Brahma, Deshmukh, Dixit, Doshi, Srinivasan, Devle, Damre, Nemmani, Gupte, & Sharma, 2013).

• Chemical Modifications and Applications :

  • Cornwall et al. (1991) explored the regioselectivity in the lithiation of methyl-substituted thiazole- and oxazole-carboxylic acids, providing a method for the elaboration of trisubstituted thiazoles and oxazoles (Cornwall, Dell, & Knight, 1991).
  • Liu et al. (2015) developed a synthesis method for 1-methyl-4-phenyl-1H-1,2,3-triazole-5-carboxylic acid, an important intermediate in drug synthesis, showcasing the versatility of these compounds in pharmaceutical chemistry (Liu, Pei, Xue, Li, & Wu, 2015).

• Supramolecular Chemistry and Materials Science :

  • Jin et al. (2011) studied hydrogen bonding between 2-aminoheterocyclic compounds like 4-phenylthiazol-2-amine and carboxylic acid derivatives, contributing to the understanding of non-covalent interactions in supramolecular chemistry (Jin, Zhang, Liu, Wang, He, Shi, & Lin, 2011).
  • Zhao et al. (2014) synthesized complexes involving 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid, highlighting their luminescent properties and potential applications in materials science (Zhao, Zhou, Feng, Wei, & Wang, 2014).